Cas no 2171774-53-9 (2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)

• Product Name: 2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• CAS No: 2171774-53-9
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5896813
• PubChem ID: 165502346
• Update Time: 2025-05-21

2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• 2-ethyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid
• EN300-1490287
• 2171774-53-9

• Inchi： 1S/C26H32N2O5/c1-5-26(6-2,24(30)31)28-23(29)22(16(3)4)27-25(32)33-15-21-19-13-9-7-11-17(19)18-12-8-10-14-20(18)21/h7-14,16,21-22H,5-6,15H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： XHWWPOQTVQGZQX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C(=O)O)(CC)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid

Comprehensive Overview of 2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171774-53-9)

In the realm of organic chemistry and pharmaceutical research, 2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171774-53-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its CAS number 2171774-53-9 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies.

The molecular structure of 2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid features an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is widely used in solid-phase peptide synthesis (SPPS). This group is instrumental in preventing unwanted side reactions during the assembly of peptide chains. Researchers frequently search for "Fmoc-protected amino acids" or "CAS 2171774-53-9 applications" to explore its role in modern therapeutics, such as targeted drug delivery and enzyme inhibition.

One of the most pressing questions in the scientific community revolves around the "synthesis and purification of Fmoc-amino acids." Given the compound's relevance, optimizing its production process is a hot topic. Recent advancements in green chemistry have led to more sustainable methods for synthesizing CAS No. 2171774-53-9, reducing environmental impact while maintaining high yields. This aligns with the growing demand for eco-friendly pharmaceutical intermediates.

Another area of interest is the compound's potential in "peptide-based therapeutics." With the rise of personalized medicine, peptides are increasingly being explored as alternatives to traditional small-molecule drugs. The Fmoc-protected derivative of this amino acid plays a pivotal role in constructing peptides with enhanced stability and bioavailability. Searches for "peptide drug design" and "Fmoc-amino acid uses" highlight the compound's importance in cutting-edge research.

From a commercial perspective, 2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid is available in high purity grades, catering to both academic and industrial laboratories. Suppliers often emphasize its "CAS 2171774-53-9 specifications" to ensure compliance with stringent quality standards. This is particularly relevant for researchers investigating "GMP-compliant peptide synthesis" or "scale-up of Fmoc-amino acids."

In summary, CAS No. 2171774-53-9 represents a cornerstone in peptide chemistry, bridging the gap between fundamental research and therapeutic innovation. Its versatility, coupled with the ongoing demand for advanced peptide-based solutions, ensures its continued relevance in the scientific landscape. Whether you're exploring "Fmoc-protection strategies" or "amino acid derivatives in drug discovery," this compound remains a subject of enduring interest.